Cas no 2229243-61-0 (1-3-(difluoromethoxy)phenyl-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-3-(difluoromethoxy)phenyl-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229243-61-0
• MF: C₁₂H₉F₂NO₂
• MW: 237.202170133591
• CID: 5780679
• PubChem ID: 165841365
• Update Time: 2023-11-27

1-3-(difluoromethoxy)phenyl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2229243-61-0
• EN300-1953559
• 1-[3-(difluoromethoxy)phenyl]-3-oxocyclobutane-1-carbonitrile
• 1-3-(difluoromethoxy)phenyl-3-oxocyclobutane-1-carbonitrile

• Inchi： 1S/C12H9F2NO2/c13-11(14)17-10-3-1-2-8(4-10)12(7-15)5-9(16)6-12/h1-4,11H,5-6H2
• InChI Key： WUGMKRUAHROJJW-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1(C#N)CC(C1)=O)F

Computed Properties

• Exact Mass: 237.06013485g/mol
• Monoisotopic Mass: 237.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.1Ų